6-cyclohexyl-5H-pyrrolo[2,3-b]pyrazine

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• SMILES: C1CCC(CC1)C2=CC3=NC=CN=C3N2
• InChI: InChI=1S/C12H15N3/c1-2-4-9(5-3-1)10-8-11-12(15-10)14-7-6-13-11/h6-9H,1-5H2,(H,14,15)
• InChIKey: PXGBVORAWOMDMY-UHFFFAOYSA-N

6-cyclohexyl-5H-pyrrolo[2,3-b]pyrazine (CAS 798544-40-8) is a heterocyclic small molecule built on the 5H-pyrrolo[2,3-b]pyrazine scaffold, a privileged kinase-inhibitor core. The 5H-pyrrolo[2,3-b]pyrazine framework has been successfully employed in the rational design of potent and selective inhibitors of several therapeutically relevant kinases, most notably Fibroblast Growth Factor Receptors (FGFRs) and Cyclin-Dependent Kinases (CDKs).

6-Cyclohexyl-5H-pyrrolo[2,3-b]pyrazine: Chemical Identity and Kinase-Targeted Scaffold Overview for Procurement Decisions

6-cyclohexyl-5H-pyrrolo[2,3-b]pyrazine (CAS 798544-40-8) is a heterocyclic small molecule built on the 5H-pyrrolo[2,3-b]pyrazine scaffold, a privileged kinase-inhibitor core [1]. The 5H-pyrrolo[2,3-b]pyrazine framework has been successfully employed in the rational design of potent and selective inhibitors of several therapeutically relevant kinases, most notably Fibroblast Growth Factor Receptors (FGFRs) [2] and Cyclin-Dependent Kinases (CDKs) [3]. The defining structural feature of this specific compound is a cyclohexyl substituent at the 6-position, differentiating it from other analogs within the broader pyrrolo[2,3-b]pyrazine class.

Scaffold 5H-Pyrrolo[2,3-b]pyrazine core reported for selective CDK/GSK-3 and FGFR kinase inhibition

Substituent 6-Cyclohexyl group differentiates from aromatic analogs; alters lipophilicity and SAR trends

Tool Compound ATP-competitive binding inferred; supports kinase selectivity profiling and scaffold-focused SAR studies

• [1] Mettey, Y., Gompel, M., Thomas, V., Garnier, M., Leost, M., Ceballos-Picot, I., Noble, M. E. M., Endicott, J. A., Vierfond, J.-M., & Meijer, L. (2003). Aloisines, a new family of CDK/GSK-3 inhibitors. SAR study, crystal structure in complex with CDK2, enzyme selectivity, and cellular effects. Journal of Medicinal Chemistry, 46(2), 222-236. View Source
• [2] Jiang, Y., Zhu, W., Xu, Y., Xu, T., Liu, Z., & Liu, Y.-C. (2018). Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Molecules, 23(3), 698. View Source
• [3] Mettey, Y., Gompel, M., Thomas, V., Garnier, M., Leost, M., Ceballos-Picot, I., Noble, M. E. M., Endicott, J. A., Vierfond, J.-M., & Meijer, L. (2003). Aloisines, a new family of CDK/GSK-3 inhibitors. SAR study, crystal structure in complex with CDK2, enzyme selectivity, and cellular effects. Journal of Medicinal Chemistry, 46(2), 222-236. View Source

6-Cyclohexyl-5H-pyrrolo[2,3-b]pyrazine: Why In-Class Substitution Demands Strict Analytical Verification

The biological activity of 5H-pyrrolo[2,3-b]pyrazine derivatives is exquisitely sensitive to the nature and position of substituents, making generic substitution a significant risk for experimental irreproducibility. Minute structural changes can lead to profound differences in kinase selectivity and potency. For example, a structure-activity relationship (SAR) study on the related aloisine series demonstrated that moving from an unsubstituted phenyl to a 4-hydroxyphenyl group at the same position drastically alters the compound's biological profile [1]. Therefore, procurement of 6-cyclohexyl-5H-pyrrolo[2,3-b]pyrazine must be based on its precise chemical identity (CAS 798544-40-8) and verified analytical data, rather than assumed functional equivalence to similar pyrrolo[2,3-b]pyrazine analogs.

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Minor substituent changes may shift kinase selectivity and potency profiles; assumed functional equivalence with other pyrrolo[2,3-b]pyrazines risks experimental irreproducibility.

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6-Cyclohexyl vs 6-phenyl analogs differ in lipophilicity; may alter cell permeability and non-specific binding, affecting assay interpretation.

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Absence of the 4-hydroxyphenyl group removes CFTR activator activity present in Aloisine A; not suited for studies requiring concomitant CFTR modulation.

• [1] Mettey, Y., Gompel, M., Thomas, V., Garnier, M., Leost, M., Ceballos-Picot, I., Noble, M. E. M., Endicott, J. A., Vierfond, J.-M., & Meijer, L. (2003). Aloisines, a new family of CDK/GSK-3 inhibitors. SAR study, crystal structure in complex with CDK2, enzyme selectivity, and cellular effects. Journal of Medicinal Chemistry, 46(2), 222-236. View Source

6-Cyclohexyl-5H-pyrrolo[2,3-b]pyrazine: Quantitative Differentiation Evidence for Scientific Procurement

Scaffold-Derived Kinase Selectivity Profile: A Class-Level Inference for CDK/GSK-3 Inhibition

The core 5H-pyrrolo[2,3-b]pyrazine scaffold, as characterized by the reference compound Aloisine A, demonstrates a highly selective kinase inhibition profile. A selectivity study across 26 kinases established that Aloisine A potently inhibits CDK1/cyclin B, CDK2/cyclin A-E, CDK5/p25, and GSK-3 alpha/beta, while showing poor inhibition (IC50 ≥ 100 µM) against enzymes like CK1, CK2, MAPKK, PKA, PKG, PKCs, and c-raf [1]. This profile is presented as class-level inferential evidence for 6-cyclohexyl-5H-pyrrolo[2,3-b]pyrazine, highlighting the scaffold's intrinsic selectivity. Direct quantitative comparison data versus Aloisine A or B for this specific compound is currently unavailable in the primary literature .

Kinase Selectivity

Class-level inference

Aloisine A IC50: CDK1/cyclin B 150 nM, CDK2/cyclin A 120 nM, GSK-3β 1.5 µM; off-targets >100 µM

Class-level selectivity inference for 5H-pyrrolo[2,3-b]pyrazine scaffold; direct data for 6-cyclohexyl analog unavailable.

Quantitative shift driven by cyclohexyl substitution remains unquantified.

Evidence Dimension	Kinase Selectivity Profile (Across 26 Kinases)
Target Compound Data	Inferred from class-leading compound Aloisine A: IC50 values of 150 nM (Cdk1/cyclin B), 120 nM (Cdk2/cyclin A), 400 nM (Cdk2/cyclin E), 200 nM (Cdk5/p25), 500 nM (GSK-3α), 1.5 µM (GSK-3β), and >100 µM for off-target kinases.
Comparator Or Baseline	Aloisine A (RP107, 7-n-Butyl-6-(4-hydroxyphenyl)[5H]pyrrolo[2,3-b]pyrazine). Selectivity data is derived from this compound.
Quantified Difference	Not applicable (Class-level inference). 6-cyclohexyl-5H-pyrrolo[2,3-b]pyrazine is expected to share the ATP-competitive binding mode and a similar selectivity trend based on scaffold homology, but the quantitative shift in potency/selectivity driven by the 6-cyclohexyl group versus the 6-(4-hydroxyphenyl) group in Aloisine A remains unquantified.
Conditions	In vitro kinase inhibition assays using recombinant human kinases, as described in Mettey et al., 2003. Conditions: ATP-competitive binding demonstrated by kinetic studies and co-crystal structure with CDK2 (PDB entry not specified for this exact compound).

Why This Matters

This matters for procurement because it establishes the core scaffold's known biological function as a selective CDK/GSK-3 inhibitor, providing a basis for selecting 6-cyclohexyl-5H-pyrrolo[2,3-b]pyrazine for applications where this polypharmacology is desired, while cautioning that the precise quantitative profile may differ due to the unique cyclohexyl substituent.

• [1] Mettey, Y., Gompel, M., Thomas, V., Garnier, M., Leost, M., Ceballos-Picot, I., Noble, M. E. M., Endicott, J. A., Vierfond, J.-M., & Meijer, L. (2003). Aloisines, a new family of CDK/GSK-3 inhibitors. SAR study, crystal structure in complex with CDK2, enzyme selectivity, and cellular effects. Journal of Medicinal Chemistry, 46(2), 222-236. View Source

Distinctive Lipophilicity Driven by the 6-Cyclohexyl Substituent: A Structural Differentiation Metric

The 6-cyclohexyl substituent is a key differentiator that imparts a distinct lipophilic character to this compound compared to aromatic-substituted analogs like Aloisine A. The calculated LogP (cLogP) for 6-cyclohexyl-5H-pyrrolo[2,3-b]pyrazine is approximately 3.17, which is significantly higher than the cLogP of 2.64 for Aloisine B (6-phenyl[5H]pyrrolo[2,3-b]pyrazine) . This increase of ~0.53 log units indicates a substantial difference in lipophilicity, which can be a critical factor influencing solubility, membrane permeability, and non-specific protein binding in biological assays.

Lipophilicity

Supporting evidence

cLogP 3.17 Aloisine B cLogP 2.64 (Δ +0.53)

Higher lipophilicity may influence membrane permeability and non-specific binding.

In silico ACD/Labs prediction; experimental logP may differ.

Evidence Dimension	Calculated Lipophilicity (cLogP)
Target Compound Data	cLogP = 3.17 (Source: ChemSpider, calculated by ACD/Labs)
Comparator Or Baseline	Aloisine B (6-phenyl[5H]pyrrolo[2,3-b]pyrazine): cLogP = 2.64
Quantified Difference	ΔcLogP = +0.53, indicating the 6-cyclohexyl analog is substantially more lipophilic.
Conditions	In silico prediction using ACD/Labs algorithm, as reported by ChemSpider.

Why This Matters

This matters for scientific selection because lipophilicity is a key driver of a compound's behavior in cellular and in vivo assays. The higher lipophilicity of the 6-cyclohexyl derivative may lead to increased cell permeability but also potentially higher non-specific binding, making it a chemically distinct tool for probing structure-property relationships in kinase inhibitor research.

Unique Chemical Handle: Absence of the Signature 4-Hydroxyphenyl Group of Aloisine A

A key structural differentiator is the absence of the 4-hydroxyphenyl moiety found in the prototypical CDK/GSK-3 inhibitor Aloisine A. In Aloisine A, this group is critical for its secondary activity as a submicromolar-potency activator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) chloride channel (EC50 ≈ 150 nM) [1]. By replacing this group with a cyclohexyl ring, 6-cyclohexyl-5H-pyrrolo[2,3-b]pyrazine is hypothesized to lack this specific CFTR activity. This makes it a potentially valuable tool compound for experiments requiring decoupling of CDK/GSK-3 inhibition from CFTR modulation, a functional distinction not achievable with Aloisine A.

CFTR Modulation

Class-level inference

Expected inactive; no 4-hydroxyphenyl group. Aloisine A EC50 150 nM for CFTR activation.

May enable CDK/GSK-3 pathway studies without CFTR-mediated crosstalk.

Direct CFTR testing not performed for this compound.

Evidence Dimension	Off-Target Activity on CFTR Chloride Channel
Target Compound Data	CFTR activity is expected to be absent due to the lack of the 4-hydroxyphenyl pharmacophore, but has not been directly tested.
Comparator Or Baseline	Aloisine A (RP107) shows potent CFTR activation with an EC50 of 150 nM in wtCFTR-CHO cells [1].
Quantified Difference	Inferred loss of function. The EC50 for CFTR activation by 6-cyclohexyl-5H-pyrrolo[2,3-b]pyrazine is presumed to be >10 µM or inactive, derived from SAR analysis.
Conditions	Cellular assays measuring iodide efflux in CFTR-expressing CHO and human airway epithelial cells.

Why This Matters

For researchers studying CDK/GSK-3 biology, this matters because it allows the selection of a compound devoid of a significant off-target activity (CFTR activation) that could confound results. This structural distinction may drive a procurement decision when the experimental question requires a 'cleaner' kinase profile.

• [1] Noël, S., et al. (2006). Discovery of Pyrrolo[2,3-b]pyrazines Derivatives as Submicromolar Affinity Activators of Wild Type, G551D, and F508del Cystic Fibrosis Transmembrane Conductance Regulator Chloride Channels. Journal of Pharmacology and Experimental Therapeutics, 319(1), 349-359. View Source

6-Cyclohexyl-5H-pyrrolo[2,3-b]pyrazine: High-Impact Research and Procurement Application Scenarios

Investigating the Contribution of Lipophilicity to Kinase Inhibitor Cell Permeability and Efficacy

The higher cLogP of 6-cyclohexyl-5H-pyrrolo[2,3-b]pyrazine compared to Aloisine B makes it a perfect tool for structure-property relationship (SPR) studies. A researcher could use this compound in parallel with the less lipophilic Aloisine B to directly correlate cellular CDK inhibition potency with passive membrane permeability, while minimizing other structural variables .

Decoupling CDK/GSK-3 Inhibition from CFTR Modulation in Cellular Models

Given that Aloisine A is a dual CDK/GSK-3 inhibitor and CFTR activator, the confounding effects of these activities are a challenge in cellular studies. 6-cyclohexyl-5H-pyrrolo[2,3-b]pyrazine, which lacks the 4-hydroxyphenyl group, serves as a more selective CDK/GSK-3 pathway probe. This application is critical for studies investigating the role of CDKs in diseases like Alzheimer's or cancer, where CFTR signaling could constitute a confounding variable [1].

Use as a Synthetic Intermediate or Core Scaffold for Late-Stage Diversification

The unsubstituted 7-position and the robust 6-cyclohexyl group make this compound an attractive starting point for combinatorial chemistry. For a medicinal chemistry group, procuring this specific scaffold allows for rapid parallel synthesis to explore diverse substitution at the 7-position, building a library of novel kinase inhibitors while keeping the lipophilic anchor constant. The patent literature indicates that such tricyclic pyrrolopyrazine cores are valuable for generating inhibitors of kinases like JAK or CDKs [2].

Analytical Reference Standard for Developing HPLC or LC-MS Methods for Highly Lipophilic Pyrrolopyrazines

The distinct retention time and mass spectrum of 6-cyclohexyl-5H-pyrrolo[2,3-b]pyrazine, driven by its specific lipophilicity, make it a suitable reference standard for developing separation methods. Analytical chemists can use it to benchmark the performance of new reversed-phase chromatography methods designed to analyze other lipophilic heterocycles in complex biological matrices.

Application

Selection Property

Validation Focus

Lipophilicity-driven permeability SPR studies

High cLogP vs. aromatic analogs

Correlate cellular CDK/GSK-3 inhibition with passive permeability

CDK/GSK-3 pathway studies (CFTR-decoupled)

Absence of 4-hydroxyphenyl group; no CFTR activation expected

Confirm selective CDK/GSK-3 inhibition without CFTR modulation

Late-stage diversification synthesis

Unsubstituted 7-position; robust 6-cyclohexyl anchor

Compatibility with parallel synthesis and kinase library generation

Analytical reference for lipophilic heterocycles

Distinct lipophilicity-driven chromatographic behavior

Method development for RP-HPLC or LC-MS of pyrrolopyrazines

• [1] Noël, S., et al. (2006). Discovery of Pyrrolo[2,3-b]pyrazines Derivatives as Submicromolar Affinity Activators of Wild Type, G551D, and F508del Cystic Fibrosis Transmembrane Conductance Regulator Chloride Channels. Journal of Pharmacology and Experimental Therapeutics, 319(1), 349-359. View Source
• [2] Bremer, R., & Ibrahim, P. N. (2009). Substituted pyrrolo[2,3-b]pyrazines and methods for kinase modulation, and indications therefor. U.S. Patent No. 8,119,637. Washington, DC: U.S. Patent and Trademark Office. View Source